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Introduction

Dibromomethane (CH2Br2), also known as methylene bromide, is a halogenated hydrocarbon
with a range of applications in organic synthesis and as a solvent. Its unique chemical reactivity
and physical characteristics make it a valuable tool in the synthesis of various organic
compounds, including those of pharmaceutical interest. This technical guide provides a
comprehensive overview of the core physical and chemical properties of dibromomethane,
detailed experimental protocols for their determination, and a visualization of its metabolic
pathway and a key synthetic application.

Physical Properties of Dibromomethane

Dibromomethane is a colorless, dense liquid with a sweet, chloroform-like odor.[1] It is
characterized by a high density and is sparingly soluble in water but miscible with many organic
solvents.[2] A summary of its key physical properties is presented in the table below.
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Property Value Units Reference(s)
Molecular Formula CH2Br2 - [1]
Molecular Weight 173.83 g/mol [1]
Appearance Colorless liquid - [1]
Odor Sweet, pleasant - [1]
Density 2.477 (at 25 °C) g/mL [3]
Melting Point -52.7 °C [4]
Boiling Point 96 - 98 °C [3]
Water Solubility 12.5 (at 20 °C) g/L [4]
o ) Very soluble in

Solubility in Organic

ethanol, ether, - [2]
Solvents

acetone, and benzene
Vapor Pressure 46.5 (at 20 °C) hPa
Vapor Density 6.05 (air = 1) - [3]
Refractive Index

1.541 - 3]

(n20/D)

Chemical Properties and Reactivity of
Dibromomethane

Dibromomethane's chemical behavior is dictated by the presence of two bromine atoms,
which makes it a useful reagent in various chemical transformations.
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Property Description Reference(s)

N Stable under normal
Stability N [5]
conditions.

Dibromomethane is a versatile
reagent in organic synthesis. It
is notably used in
cyclopropanation reactions,

o such as the Simmons-Smith

Reactivty reaction, where it acts as a

source of the methylene group.
[3] It can also serve as a one-
carbon source in the synthesis

of various organic derivatives.

Incompatible with strong

oxidizing agents, strong bases,
Incompatibilities and reactive metals such as

potassium, sodium, and

magnesium.[5]

Reacts violently with
) potassium.[5] Can form
Hazardous Reactions ] ] ]
explosive mixtures with

potassium-sodium alloy.

When heated to

Hazardous Decomposition o ) )
decomposition, it emits toxic

Products _
fumes of hydrogen bromide.[6]

Experimental Protocols for Property Determination

The following are detailed methodologies for key experiments to determine the physical
properties of dibromomethane, based on established standards.

Determination of Boiling Point (Adapted from ASTM
D1120)
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The equilibrium boiling point of dibromomethane can be determined using a standard
distillation apparatus.[7][8][9]

Apparatus:

A 100-mL round-bottom flask with a short neck.

A condenser with a straight inner tube.

A calibrated thermometer with a range appropriate for the expected boiling point.

A heating mantle or oil bath.

Boiling chips.

Procedure:

Place 50 mL of dibromomethane and a few boiling chips into the round-bottom flask.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below
the side arm of the distillation head to accurately measure the temperature of the vapor.

» Begin heating the flask gently.

e Record the temperature when the liquid begins to boil and a steady stream of condensate is
observed on the thermometer. This is the initial boiling point.

« Continue to observe the temperature. The temperature at which the distillation rate is
constant is recorded as the equilibrium boiling point.

o Correct the observed boiling point for atmospheric pressure if it deviates from standard
pressure.

Determination of Density (Adapted from ASTM D4052)

The density of dibromomethane can be accurately measured using a digital density meter.[4]
[6][10][11][12]

Apparatus:
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» Adigital density meter capable of measuring in the expected range of dibromomethane's
density.

» A calibrated syringe for sample injection.
e Thermostatic control to maintain the sample at a constant temperature (e.g., 25 °C).

Procedure:

Calibrate the digital density meter with dry air and deionized water at the measurement
temperature.

o Ensure the measuring cell is clean and dry.

o Draw a sufficient volume of dibromomethane into the syringe, ensuring no air bubbles are
present.

« Inject the sample into the measuring cell of the density meter.
o Allow the sample to reach thermal equilibrium.
e Record the density reading provided by the instrument.

o Clean the measuring cell thoroughly after the measurement.

Determination of Melting Point (Capillary Method,
adapted from ASTM E324)

As dibromomethane is a liquid at room temperature, its melting point is determined at sub-
zero temperatures.[2][13][14][15][16]

Apparatus:
» A melting point apparatus with a cooling capability.
o Capillary tubes sealed at one end.

e Alow-temperature thermometer.
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Procedure:

Cool a small sample of dibromomethane until it solidifies.

e Finely powder the solid dibromomethane at low temperature.

o Pack a small amount of the powdered sample into a capillary tube to a height of 2-4 mm.
e Place the capillary tube in the melting point apparatus.

e Cool the apparatus to a temperature well below the expected melting point.

o Slowly heat the sample at a controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

e Record the temperature at which the first signs of melting are observed (the initial melting
point) and the temperature at which the last solid particle melts (the final melting point). The
range between these two temperatures is the melting range.

Determination of Water Solubility (Adapted from OECD
Guideline 105)

The flask method is suitable for determining the water solubility of dibromomethane.[3][5][17]
[18][19]

Apparatus:

o Athermostated shaking apparatus or magnetic stirrer.
» Glass vessels with tight-fitting stoppers.

o A centrifuge.

e An analytical instrument for quantifying dibromomethane in water (e.g., gas
chromatography).

Procedure:
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e Add an excess amount of dibromomethane to a known volume of deionized water in a
glass vessel.

o Seal the vessel and agitate it at a constant temperature (e.g., 20 °C) for a sufficient time to
reach equilibrium (e.g., 24 hours).

 After equilibration, cease agitation and allow the mixture to stand for a defined period to
allow for phase separation.

o Centrifuge an aliquot of the aqueous phase to remove any undissolved micro-droplets of
dibromomethane.

o Carefully extract a sample from the aqueous phase for analysis.

o Determine the concentration of dibromomethane in the aqueous sample using a pre-
calibrated analytical method.

Repeat the procedure to ensure the results are reproducible.

Visualizations: Metabolic Pathway and Experimental

Workflow
Metabolic Pathway of Dibromomethane

Dibromomethane is known to be metabolized in mammals primarily by the cytochrome P450
enzyme system, with CYP2EL1 being a key isoenzyme involved in its oxidative metabolism.[20]
[21][22][23][24] This metabolic process is crucial for its detoxification and elimination from the
body.
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Metabolic pathway of dibromomethane.

Experimental Workflow: The Simmons-Smith Reaction

The Simmons-Smith reaction is a classic and versatile method for the cyclopropanation of
alkenes, where dibromomethane can be used as a key reagent.[25][26] This workflow outlines
the general steps involved in this important synthetic transformation.
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Workflow for the Simmons-Smith reaction.

Conclusion

This technical guide provides essential data and methodologies for professionals working with
dibromomethane. The presented physical and chemical properties, along with standardized
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experimental protocols, offer a solid foundation for its safe and effective use in research and
development. The visualizations of its metabolic pathway and a key synthetic application
further enhance the understanding of its behavior in biological and chemical systems. As with
any chemical, appropriate safety precautions should always be taken when handling
dibromomethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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